Cas no 1252359-98-0 (N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide)

• Product Name: N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide
• CAS No: 1252359-98-0
• MF: C₁₆H₂₄N₄OS
• MW: 320.452961921692
• CID: 5923964
• PubChem ID: 51092621
• Update Time: 2025-07-16

N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanopropyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-ethylpropanamide
• EN300-26581518
• Z812627316
• 1252359-98-0
• AKOS034601997
• N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide

• Inchi： 1S/C16H24N4OS/c1-6-20(10-11(2)9-17)15(21)8-7-14-12(3)18-16(22-5)19-13(14)4/h11H,6-8,10H2,1-5H3
• InChI Key： HNSMTOGSODWRBI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(N(CC)CC(C#N)C)=O

Computed Properties

• Exact Mass: 320.16708258g/mol
• Monoisotopic Mass: 320.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide

Comprehensive Overview of N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide (CAS No. 1252359-98-0)

The compound N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide (CAS No. 1252359-98-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyano moiety, a pyrimidine ring, and a methylsulfanyl substituent, which contribute to its potential applications in pharmaceutical and agrochemical research. The presence of these groups makes it a subject of interest for scientists exploring novel bioactive compounds.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly intrigued by the methylsulfanyl group, which often enhances the compound's binding affinity to biological targets. This has led to increased searches for terms like "pyrimidine-based inhibitors" and "sulfur-containing bioactive molecules," reflecting the growing curiosity around such compounds. The CAS No. 1252359-98-0 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of cyano groups in improving metabolic stability and pharmacokinetic properties. The inclusion of a cyano functionality in N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide suggests potential applications in designing enzyme inhibitors or receptor modulators. This aligns with trending searches such as "cyano group in drug design" and "small molecule therapeutics," indicating a broader interest in structurally complex molecules.

The compound's pyrimidine core is another focal point, as pyrimidines are foundational in nucleic acid chemistry and medicinal chemistry. The 4,6-dimethyl substitution pattern on the pyrimidine ring may influence its electronic properties, making it a candidate for studies on heterocyclic compound optimization. Queries like "pyrimidine synthesis methods" and "methylated pyrimidines" are common among researchers seeking to exploit these features for innovative applications.

From a synthetic chemistry perspective, the N-ethylpropanamide side chain offers opportunities for further derivatization. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug discovery forums. Searches for "amide functional group in pharmaceuticals" and "SAR studies" often lead to discussions about compounds like CAS No. 1252359-98-0, highlighting its utility as a scaffold for molecular design.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its structural complexity warrants careful handling in laboratory settings. This aligns with the increasing focus on "green chemistry" and "sustainable synthesis," as researchers aim to minimize waste and energy consumption during chemical production.

In conclusion, N-(2-cyano-2-methylethyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide (CAS No. 1252359-98-0) represents a compelling case study in modern chemical research. Its multifaceted structure and potential applications resonate with current trends in drug discovery, agrochemical development, and materials science. As interest in functionalized pyrimidines and sulfur-containing compounds continues to grow, this compound is poised to remain a key player in scientific advancements.